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Compound of Interest

Compound Name:
AMMONIUM COPPER(II)

SULFATE HEXAHYDRATE

Cat. No.: B8235736 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide provides a comprehensive overview of the chemical properties, synthesis,

biological activities, and hazards associated with Ammonium Copper(II) Sulfate Hexahydrate
(CAS 13587-26-3). This double salt, a coordination complex of copper(II) sulfate and

ammonium sulfate, is primarily utilized in laboratory settings for crystallographic studies and as

a source of copper(II) ions. While its direct application in drug development is not established,

its antimicrobial properties and the known cellular effects of copper ions warrant consideration

in toxicological and certain biochemical research. This document consolidates key data into

structured tables, details experimental protocols for its synthesis, and visualizes the putative

mechanisms of copper-induced toxicity and antimicrobial action.

Chemical and Physical Properties
Ammonium Copper(II) Sulfate Hexahydrate is a blue to blue-green crystalline solid.[1] It is a

double salt formed from the co-crystallization of copper(II) sulfate and ammonium sulfate with

six molecules of water of hydration.[1]

Table 1: Chemical and Physical Properties of Ammonium Copper(II) Sulfate Hexahydrate
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Property Value Reference

CAS Number 13587-26-3 [1][2]

Molecular Formula (NH₄)₂Cu(SO₄)₂·6H₂O [1]

Molar Mass 399.84 g/mol [3]

Appearance
Blue to blue-green crystalline

solid
[1]

Density Approx. 2.05 g/cm³ [1]

Melting Point Decomposes before melting [1]

Boiling Point Not applicable (decomposes) [1]

Solubility in Water Soluble [1]

Solubility in Other Solvents

Slightly soluble in alcohol;

insoluble in nonpolar organic

solvents

[1]

Odor Odorless [1]

Synthesis and Experimental Protocols
The synthesis of Ammonium Copper(II) Sulfate Hexahydrate is a common laboratory

procedure involving the crystallization from an aqueous solution containing stoichiometric

amounts of copper(II) sulfate and ammonium sulfate.

Experimental Protocol: Synthesis and Crystallization
This protocol describes the preparation of Ammonium Copper(II) Sulfate Hexahydrate
crystals from copper(II) sulfate pentahydrate and ammonium sulfate.

Materials:

Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

Ammonium sulfate ((NH₄)₂SO₄)
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Distilled or deionized water

Dilute sulfuric acid (optional, to prevent hydrolysis)

Beakers

Heating plate

Stirring rod

Filtration apparatus (e.g., Büchner funnel and flask)

Crystallizing dish

Procedure:

Dissolution: Dissolve equimolar amounts of copper(II) sulfate pentahydrate and ammonium

sulfate in a minimal amount of hot distilled water. For example, dissolve 25 g of CuSO₄·5H₂O

and 13.2 g of (NH₄)₂SO₄ in 100 mL of water. A few drops of dilute sulfuric acid can be added

to prevent the precipitation of basic copper salts.

Heating: Gently heat the solution while stirring until all the salts have completely dissolved.

Avoid boiling the solution to prevent excessive evaporation.

Filtration: If the solution is not clear, filter it while hot to remove any insoluble impurities.

Crystallization: Cover the crystallizing dish with a watch glass or perforated parafilm and

allow the solution to cool slowly to room temperature. Slow cooling promotes the formation of

large, well-defined crystals.

Crystal Harvesting: Once a sufficient crop of crystals has formed, decant the mother liquor.

Washing and Drying: Wash the crystals with a small amount of cold distilled water or ethanol

to remove any remaining mother liquor. Dry the crystals on a filter paper at room

temperature. Do not heat the crystals as they will lose their water of hydration.

Storage: Store the dried crystals in a well-sealed container to prevent efflorescence (loss of

water of hydration).
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Synthesis Workflow for Ammonium Copper(II) Sulfate Hexahydrate
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Synthesis and Crystallization Workflow
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Biological Activity and Hazards
While not used as a therapeutic agent, the biological activity of Ammonium Copper(II) Sulfate
Hexahydrate is primarily attributed to the copper(II) ion. Copper is an essential trace element

but is toxic at elevated concentrations.

Antimicrobial Activity
Ammonium Copper(II) Sulfate Hexahydrate has demonstrated antimicrobial effects against

various microorganisms. The proposed mechanisms of action are linked to the disruptive

effects of copper ions on microbial cells.

Table 2: Reported Antimicrobial Activity and Proposed Mechanisms

Microorganism Activity
Proposed Mechanism of
Action

Escherichia coli Antimicrobial
Disruption of cell membrane

integrity

Staphylococcus aureus Antimicrobial Inhibition of protein synthesis

Candida albicans Antimicrobial Induction of oxidative stress

The antimicrobial action of copper is generally believed to involve the generation of reactive

oxygen species (ROS), which leads to damage of cellular components.[4]

Proposed Antimicrobial Mechanisms of Copper Ions

Bacterial Cell Fungal Cell

Copper(II) Ions

Cell Membrane Disruption Protein Synthesis Inhibition Induction of Oxidative Stress Induction of Oxidative Stress
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Antimicrobial Mechanisms of Copper

Hazards and Toxicology in Eukaryotic Systems
The primary hazard associated with Ammonium Copper(II) Sulfate Hexahydrate is the

toxicity of the copper(II) ion. Ingestion of large amounts of copper salts can lead to severe

gastrointestinal, hepatic, and renal effects.[5] The cellular and molecular mechanisms of copper

toxicity are areas of active research.

Key Toxicological Mechanisms of Copper:

Oxidative Stress: Excess copper can participate in Fenton-like reactions, leading to the

generation of highly reactive hydroxyl radicals. These radicals can cause oxidative damage

to lipids, proteins, and DNA.

Protein Mismetallation and Dysfunction: Copper ions can displace other metal ions in

metalloproteins or bind to non-native sites, leading to protein misfolding, aggregation, and

loss of function.[6]

Cuproptosis: A recently identified form of regulated cell death that is dependent on copper. It

involves the direct binding of copper to lipidated components of the tricarboxylic acid (TCA)

cycle, leading to proteotoxic stress and cell death.[1]

Cellular Mechanisms of Copper-Induced Toxicity

Key Cellular TargetsCellular Responses

Excess Intracellular Copper

Mitochondria ProteinsCuproptosisOxidative Stress (ROS Production) Protein Aggregation & Misfolding DNA

Cell Death

Damage

Lipids

Peroxidation
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Pathways of Copper-Induced Cell Toxicity

Table 3: GHS Hazard and Precautionary Statements
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Category Code Statement Reference

Hazard Statements H302 Harmful if swallowed. [1]

H315 Causes skin irritation. [1]

H319
Causes serious eye

irritation.
[1]

H410

Very toxic to aquatic

life with long lasting

effects.

[1]

Precautionary

Statements
P264

Wash hands

thoroughly after

handling.

[1]

P270

Do not eat, drink or

smoke when using

this product.

[1]

P273
Avoid release to the

environment.
[1]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[1]

P301 + P312

IF SWALLOWED: Call

a POISON CENTER

or doctor/physician if

you feel unwell.

[1]

P305 + P351 + P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[1]
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Conclusion
Ammonium Copper(II) Sulfate Hexahydrate is a well-characterized inorganic compound with

established laboratory applications. While its direct relevance to drug development is limited, its

constituent copper(II) ion exhibits significant biological activity, including antimicrobial effects

and various mechanisms of cytotoxicity in eukaryotic cells. Researchers and scientists should

handle this compound with appropriate safety precautions, being mindful of its acute toxicity

and environmental hazards. The provided synthesis protocols offer a reliable method for its

preparation for research purposes. Further investigation into the specific biological effects of

the double salt compared to its individual components could yield a more nuanced

understanding of its toxicological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8235736?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8235736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

